![molecular formula C18H26N2O4S B249074 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine](/img/structure/B249074.png)
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine
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Overview
Description
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine, also known as MSOP, is a chemical compound that has been widely used in scientific research. MSOP is a potent and selective inhibitor of the transient receptor potential melastatin type 8 (TRPM8) channel, which is involved in various physiological processes such as cold sensation, pain, and inflammation.
Mechanism of Action
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine is a potent and selective inhibitor of TRPM8 channels. TRPM8 channels are activated by cold temperatures and cooling agents such as menthol. Activation of TRPM8 channels leads to the influx of calcium ions into cells, which can trigger various physiological responses such as pain and inflammation. This compound inhibits TRPM8 channels by binding to a specific site on the channel protein, thereby blocking the influx of calcium ions into cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits TRPM8 currents in a dose-dependent manner and blocks the cold-induced activation of TRPM8 channels. In vivo studies have shown that this compound can reduce cold hypersensitivity and mechanical allodynia in animal models of neuropathic pain. This compound has also been shown to reduce the growth and metastasis of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine has several advantages for lab experiments. It is a potent and selective inhibitor of TRPM8 channels, which makes it a valuable tool for studying the function and regulation of these channels. This compound is also relatively easy to synthesize, which makes it readily available for research purposes.
However, there are also some limitations to the use of this compound in lab experiments. This compound has a relatively short half-life in vivo, which can limit its effectiveness in animal studies. This compound can also have off-target effects on other ion channels, which can complicate the interpretation of experimental results.
Future Directions
For the use of 1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine in scientific research include the development of more potent and selective inhibitors of TRPM8 channels, and the investigation of the role of TRPM8 channels in other physiological processes.
Synthesis Methods
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine can be synthesized through a multistep process starting from p-anisidine. The first step involves the reaction of p-anisidine with chlorosulfonic acid to form p-anisidine-4-sulfonic acid. This intermediate is then reacted with piperidine-1-carboxylic acid to form the corresponding amide. The final step involves the reaction of the amide with 4-methoxyphenyl isocyanate to form this compound.
Scientific Research Applications
1-[(4-Methoxyphenyl)sulfonyl]-3-(1-piperidinylcarbonyl)piperidine has been widely used in scientific research to study the function and regulation of TRPM8 channels. TRPM8 channels are involved in various physiological processes such as cold sensation, pain, and inflammation. This compound has been shown to inhibit TRPM8 currents in a dose-dependent manner and to block the cold-induced activation of TRPM8 channels. This compound has also been used to study the role of TRPM8 channels in cancer, as TRPM8 channels are overexpressed in various types of cancer cells.
properties
Molecular Formula |
C18H26N2O4S |
---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
[1-(4-methoxyphenyl)sulfonylpiperidin-3-yl]-piperidin-1-ylmethanone |
InChI |
InChI=1S/C18H26N2O4S/c1-24-16-7-9-17(10-8-16)25(22,23)20-13-5-6-15(14-20)18(21)19-11-3-2-4-12-19/h7-10,15H,2-6,11-14H2,1H3 |
InChI Key |
UUNFVSXAFMNDJP-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)N3CCCCC3 |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)N3CCCCC3 |
Origin of Product |
United States |
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